Cas no 87527-55-7 (1,3,4-Thiadiazol-2-amine, 5-[3-(2-chlorophenoxy)propyl]-)

• Product Name: 1,3,4-Thiadiazol-2-amine, 5-[3-(2-chlorophenoxy)propyl]-
• CAS No: 87527-55-7
• MF: C₁₁H₁₂ClN₃OS
• MW: 269.750479698181
• CID: 655388
• PubChem ID: 13272831
• Update Time: 2025-04-19

1,3,4-Thiadiazol-2-amine, 5-[3-(2-chlorophenoxy)propyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine, 5-[3-(2-chlorophenoxy)propyl]-
• 5-[3-(2-chlorophenoxy)propyl]-1,3,4-thiadiazol-2-amine
• DTXSID00533782
• 87527-55-7

• Inchi： 1S/C11H12ClN3OS/c12-8-4-1-2-5-9(8)16-7-3-6-10-14-15-11(13)17-10/h1-2,4-5H,3,6-7H2,(H2,13,15)
• InChI Key： PEJMUBDTKRRGKJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1OCCCC1=NN=C(N)S1

Computed Properties

• Exact Mass: 269.0389609g/mol
• Monoisotopic Mass: 269.0389609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 89.3Ų